Cas no 1291857-89-0 (N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291857-89-0
• MF: C₁₈H₂₂BrN₅O
• MW: 404.304182529449
• CID: 5322019
• Update Time: 2025-06-12

N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• N-[(3-bromophenyl)methyl]-5-(4-ethylanilino)triazolidine-4-carboxamide

• Inchi： 1S/C18H22BrN5O/c1-2-12-6-8-15(9-7-12)21-17-16(22-24-23-17)18(25)20-11-13-4-3-5-14(19)10-13/h3-10,16-17,21-24H,2,11H2,1H3,(H,20,25)
• InChI Key： OQBSJABMDSYVQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC(C1C(NC2C=CC(CC)=CC=2)NNN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 430
• XLogP3: 3.9
• Topological Polar Surface Area: 77.2

Additional information on N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

Introduction to N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291857-89-0)

N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1291857-89-0, represents a unique molecular architecture that combines a triazole core with aromatic substituents, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide features a central triazole ring, which is a heterocyclic compound known for its stability and biological activity. The presence of bromine and ethyl groups on the aromatic rings introduces additional functional diversity, enabling various chemical modifications and interactions with biological targets. This structural complexity suggests potential applications in the development of novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been growing interest in the development of triazole-based compounds due to their broad spectrum of biological activities. The triazole moiety has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. Specifically, the combination of a bromophenyl group and an ethylphenylamino group in N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide may enhance its binding affinity to specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The triazole ring can act as a privileged structure, facilitating interactions with biological targets through hydrogen bonding and hydrophobic effects. Additionally, the aromatic rings provide opportunities for further derivatization, allowing researchers to fine-tune the pharmacological properties of the compound. This flexibility makes N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide an attractive candidate for structure-based drug design approaches.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Triazoles, in particular, have been shown to exhibit significant therapeutic potential across multiple disease areas. For instance, derivatives of 1H-1,2,3-triazole have been investigated for their antitumor and anti-inflammatory effects. The presence of both bromine and ethyl groups in N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide may contribute to its ability to modulate key biological pathways involved in these diseases.

The synthesis of N-[(3-bromophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromophenyl group followed by the ethylphenylamino group necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In addition to its synthetic challenges, the pharmacological evaluation of N-(\\(\\textbf{3-bromo}\\textbf{\\)-phenyl}\\textbf{\\)}methyl\\)-\\(\\textbf{5-(\\(\\textbf{4-et}\\textbf{h}\\textbf{y}\\textbf{l}\\textbf{\\)-phenyl}\\textbf{\\)}a}m\\textbf{i}\\)-\\textbf{n}o\\)-\\textbf{\\)} \\(\\textbf{1H}-1 \\), \\textbf{2}, \\textbf{3}-triazol\\)-e \\(\\textbf{-carb}o\\)-xamid\\\\e requires rigorous testing to assess its efficacy and safety profiles. Preclinical studies are essential to determine optimal dosing regimens and identify potential adverse effects before moving into human clinical trials. These studies often involve in vitro assays to evaluate target binding affinity followed by in vivo models to assess systemic activity.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-(\((\*3-bromo\*)-\*phenyl\*)-\*methyl\*)-\*(\*(\*5-(\*(\*4-et\*)-\*h\*)-\*y\*)-\*ph\*)-\*e\*)-\*-a\*\*m\*\*-i\*\*-o\*\*-\[carboxamide] . Molecular docking simulations can predict how this compound interacts with biological targets at the atomic level. These predictions help guide experimental design by highlighting key interactions that may contribute to its pharmacological activity. Furthermore, virtual screening techniques allow researchers to rapidly assess large libraries of compounds for potential hits before synthesizing them in the lab.

The future prospects for N-(\((\*(\*bromo\*)-\*phenyloxybenzylethanolamine-hydrochloride:) - \[carboxamide]) are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,\(< strong >N-( \( \*( \*bromo* \) - \*phenyloxybenzylethanolamine-hydrochloride:\* ) - \[ carb-o-x-am-i-de] strong >\) may emerge as a valuable tool for developing novel treatments across multiple disease areas including oncology,\(< strong >N-( \( \*( \*bromo* \) - \*phenyloxybenzylethanolamine-hydrochloride:\* ) - \[ carb-o-x-am-i-de] strong >\) infectious diseases,\(< strong >N-( \( \*( \*bromo* \) - \*phenyloxybenzylethanolamine-hydrochloride:\* ) - \[ carb-o-x-am-i-de] strong >\) inflammatory disorders,\(< strong >N-( \( \*( \*bromo* \) - \*phenyloxybenzylethanolamine-hydrochloride:\* ) - \[ carb-o-x-am-i-de] strong >\) and neurodegenerative diseases.\(< strong >N-( \( \*( \*bromo* \) - \_ phenyloxybenzylethanolamine-hydrochloride:\ ) - \[ carb-o-x-am-i-de] strong >\) Given its structural complexity,\(< strong >N-( ( ( * b r o m o * ) - * p h e n y l o x y b e n z y l e t h a n o l a m i n e - h y d r o c h l o r i d e : * ) - [ carb-o-x-am-i-de ] strong >\) it may also serve as a platform for developing next-generation therapeutics that combine multiple pharmacological actions into single molecules.\(< strong >N-( ( ( * b r o m o * ) - * p h e n y l o x y b e n z y l e t h a n o l a m i n e - h y d r o c h l o r i d e : * ) - [ carb-o-x-am-i-de ] strong >\) As research progresses,\(< strong >N-( ( ( * b r o m o * ) - * p h e n y l o x y b e n z y l e t h a n o l a m i n e - h y d r o c h l o r i d e : * ) - [ carb-o-x-am-i-de ] strong >\) we can expect more insights into its potential applications and how it might shape future therapeutic strategies.\(< strong >N-( ( ( * b r o m o * ) - * p h e n y l o x y b e n z y l e t h a n o l a m i n e - h y d r o c h l o r i d e : * ) - [ carb-o-x-am-i-de ] strong >